2-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)-5-thiazolecarboxylic acid

• CAS No.: 179762-67-5
• Molecular Formula: C19H23NO2S2
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-[(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C19H23NO2S2/c1-11-8-12-13(19(4,5)7-6-18(12,2)3)9-14(11)23-17-20-10-15(24-17)16(21)22/h8-10H,6-7H2,1-5H3,(H,21,22)
• InChI Key: MFXZCSFIVCAYBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1SC3=NC=C(S3)C(=O)O)C(CCC2(C)C)(C)C

Description

2-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)-5-thiazolecarboxylic acid is a useful research compound. Its molecular formula is C19H23NO2S2 and its molecular weight is 361.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.183 g (0.47 mmol) of ethyl 2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthylthio)-5-thiazolecarboxylate (Compound 14) in 2.0 mL of THF was added 1.0 mL of LiOH (2.1N aqueous solution) and 1.0 mL of MeOH. The solution was heated at 50° C. for 1 h, cooled to room temperature and concentrated in vacuo. The residue was diluted with water, the aqueous layer acidified to pH=1 using 10% HCl and extracted with ether. The combined organic layers were washed with brine, dried (MgSO4), filtered, and the solvents removed in vacuo to give the title compound as a white solid (131 mg, 78%): PNMR (300 MHz, CD3OD) δ 1.28 (s, 6H), 1.32 (s, 6H), 1.73 (s, 4H), 2.40 (s, 3H), 7.42 (s, 1H), 7.63 (s, 1H), 8.12 (s, 1H).